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Introduction

7-Chloro-4-methoxyquinoline is a substituted quinoline derivative of interest in medicinal
chemistry and drug development. Quinoline scaffolds are prevalent in a wide range of
therapeutic agents, and understanding their structural characteristics is crucial for rational drug
design and the development of new bioactive molecules. This document aims to provide a
technical overview of the available structural information for 7-Chloro-4-methoxyquinoline.
However, a comprehensive search of publicly available scientific databases, including the
Cambridge Crystallographic Data Centre (CCDC), did not yield a complete, experimentally
determined single-crystal X-ray structure for this specific compound.

While the synthesis of 7-Chloro-4-methoxyquinoline is documented, the lack of a definitive
crystal structure analysis limits a detailed discussion of its three-dimensional arrangement,
intermolecular interactions, and precise molecular geometry in the solid state. This guide will
therefore focus on the available chemical data and provide a general methodology for how
such a crystal structure analysis would be conducted.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 7-Chloro-4-methoxyquinoline is
presented below.

Property Value Reference
Molecular Formula C10HsCINO [1][2]
Molecular Weight 193.63 g/mol [2]

CAS Number 26707-52-8 [2]

IUPAC Name 7-chloro-4-methoxyquinoline [2]

SMILES 2(1)201=CC=NCZ=CC(CI)=CC= 2]

Hypothetical Experimental Workflow for Crystal
Structure Analysis

Although a specific experimental protocol for 7-Chloro-4-methoxyquinoline is unavailable, a
general workflow for the synthesis and crystal structure determination of such a compound can
be outlined. This process is fundamental in structural chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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